Cas no 1220038-30-1 (2-{4-2-(3-Piperidinyl)ethyl-1-piperazinyl}-1-ethanol dihydrochloride)

• Product Name: 2-{4-2-(3-Piperidinyl)ethyl-1-piperazinyl}-1-ethanol dihydrochloride
• CAS No: 1220038-30-1
• MF: C₁₃H₂₉Cl₂N₃O
• MW: 314.294861555099
• CID: 1078586
• PubChem ID: 53408973
• Update Time: 2025-06-10

2-{4-2-(3-Piperidinyl)ethyl-1-piperazinyl}-1-ethanol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{4-[2-(3-Piperidinyl)ethyl]-1-piperazinyl}-1-ethanol dihydrochloride
• 1220038-30-1
• 2-(4-(2-(Piperidin-3-yl)ethyl)piperazin-1-yl)ethanol dihydrochloride
• 2-{4-[2-(piperidin-3-yl)ethyl]piperazin-1-yl}ethan-1-ol dihydrochloride
• AKOS015845256
• 2-(4-(2-(Piperidin-3-yl)ethyl)piperazin-1-yl)ethanoldihydrochloride
• 2-[4-(2-piperidin-3-ylethyl)piperazin-1-yl]ethanol;dihydrochloride
• 2-{4-2-(3-Piperidinyl)ethyl-1-piperazinyl}-1-ethanol dihydrochloride

• MDL： MFCD13561656
• Inchi： 1S/C13H27N3O.2ClH/c17-11-10-16-8-6-15(7-9-16)5-3-13-2-1-4-14-12-13;;/h13-14,17H,1-12H2;2*1H
• InChI Key： NYNDGYDSATZOTQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCCN1CCN(CC1)CCC1CNCCC1

Computed Properties

• Exact Mass: 313.1687679g/mol
• Monoisotopic Mass: 313.1687679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 2-{4-2-(3-Piperidinyl)ethyl-1-piperazinyl}-1-ethanol dihydrochloride

2-{4-2-(3-Piperidinyl)ethyl-1-piperazinyl}-1-ethanol dihydrochloride: A Comprehensive Overview

2-{4-2-(3-Piperidinyl)ethyl-1-piperazinyl}-1-ethanol dihydrochloride (CAS No. 1220038-30-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, is a derivative of piperidine and piperazine, two important heterocyclic compounds with a wide range of biological activities. The compound's unique structure and properties make it a valuable candidate for various therapeutic applications, particularly in the treatment of neurological disorders and as a potential lead compound for drug development.

The chemical structure of 2-{4-2-(3-Piperidinyl)ethyl-1-piperazinyl}-1-ethanol dihydrochloride consists of a central ethanol moiety attached to a piperazine ring, which is further substituted with an ethyl group linked to a piperidine ring. This intricate arrangement imparts the molecule with specific pharmacological properties, including high solubility and bioavailability. The presence of the dihydrochloride salt form enhances its stability and solubility in aqueous solutions, making it suitable for various pharmaceutical formulations.

Recent research studies have highlighted the potential of 2-{4-2-(3-Piperidinyl)ethyl-1-piperazinyl}-1-ethanol dihydrochloride in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in regulating mood, cognition, and motor function. The compound has been shown to exhibit selective serotonin reuptake inhibition (SSRI) properties, making it a promising candidate for the treatment of depression and anxiety disorders. Additionally, its ability to modulate dopamine receptors suggests potential applications in the management of Parkinson's disease and other movement disorders.

In preclinical studies, 2-{4-2-(3-Piperidinyl)ethyl-1-piperazinyl}-1-ethanol dihydrochloride has demonstrated favorable pharmacokinetic profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a therapeutic agent. The compound's low toxicity and minimal side effects further enhance its potential as a safe and effective drug candidate. These findings have paved the way for further clinical investigations to evaluate its efficacy and safety in human subjects.

The synthesis of 2-{4-2-(3-Piperidinyl)ethyl-1-piperazinyl}-1-ethanol dihydrochloride involves several steps, starting with the formation of the piperidine and piperazine rings. The key intermediate is typically prepared through the reaction of 3-piperidinopropanal with ethylenediamine, followed by reductive amination to introduce the ethanol moiety. The final step involves the conversion of the free base to the dihydrochloride salt form using hydrochloric acid. This synthetic route is efficient and scalable, making it suitable for large-scale production.

The pharmacological activity of 2-{4-2-(3-Piperidinyl)ethyl-1-piperazinyl}-1-ethanol dihydrochloride has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that the compound effectively binds to serotonin transporters (SERT) and dopamine receptors (DAR), with high affinity and selectivity. These binding properties translate into significant biological effects when tested in animal models of depression and Parkinson's disease. For instance, administration of the compound has been shown to reduce depressive-like behaviors in rodent models and improve motor function in models of Parkinson's disease.

One of the key advantages of 2-{4-2-(3-Piperidinyl)ethyl-1-piperazinyl}-1-ethanol dihydrochloride is its mechanism of action, which involves multiple pathways. By targeting both serotonin and dopamine systems, it can address multiple aspects of neurological disorders simultaneously. This multi-target approach may offer improved therapeutic outcomes compared to single-target drugs currently available on the market. Additionally, its ability to cross the blood-brain barrier ensures that it can effectively reach its intended targets within the central nervous system.

Despite its promising potential, further research is needed to fully understand the long-term effects and safety profile of 2-{4-2-(3-Piperidinyl)ethyl-1-piperazinyl}-1-ethanol dihydrochloride. Ongoing clinical trials are aimed at evaluating its efficacy in treating various neurological conditions, including depression, anxiety disorders, and Parkinson's disease. These trials will provide valuable insights into its therapeutic potential and help guide future drug development efforts.

In conclusion, 2-{4-2-(3-Piperidinyl)ethyl-1-piperazinyl}-1-ethanol dihydrochloride (CAS No. 1220038-30-1) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure, favorable pharmacological properties, and promising therapeutic applications make it a valuable candidate for further research and development. As more data becomes available from ongoing studies, it is likely that this compound will play an increasingly important role in the treatment of neurological disorders.